Cas no 29505-31-5 (Valerosidatum)
Valerosidatum structure
Product Name:Valerosidatum
Valerosidatum Chemical and Physical Properties
Names and Identifiers
-
- b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,(1S,4aS,6S,7S,7aS)- (9CI)
- Valerosidate
- b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,(1
- b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,[1S-(1a,4aa,6a,7b,7aa)]-
- Valerosidatum
- [ "Valerosidatum" ]
- [(1S,4aS,6S,7S,7aS)-6,7-dihydroxy-7-methyl-4-[[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxymethyl]-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyran-1-yl] 3-methylbutanoate
- 29505-31-5
- MEGxp0_000855
- C17068
- CHEBI:80904
- Q27151402
- BRD-K09737252-001-01-6
- NCGC00169481-01
- AKOS040762480
- ACon1_000663
- Valerosidic acid
- [(1S)-1,4aalpha,5,6,7,7aalpha-Hexahydro-6alpha,7beta-dihydroxy-7-methyl-1alpha-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl beta-D-glucopyranoside
- ((1S,4aS,6S,7S,7aS)-6,7-dihydroxy-7-methyl-4-(((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)oxymethyl)-4a,5,6,7a-tetrahydro-1H-cyclopenta(c)pyran-1-yl) 3-methylbutanoate
-
- Inchi: 1S/C21H34O11/c1-9(2)4-14(24)32-19-15-11(5-13(23)21(15,3)28)10(7-29-19)8-30-20-18(27)17(26)16(25)12(6-22)31-20/h7,9,11-13,15-20,22-23,25-28H,4-6,8H2,1-3H3/t11-,12-,13+,15-,16-,17+,18-,19+,20-,21-/m1/s1
- InChI Key: LANCLZFYVLANQS-RHMPUOGUSA-N
- SMILES: O[C@]1(C)[C@H](C[C@@H]2C(CO[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O)=CO[C@H]([C@@H]21)OC(CC(C)C)=O)O
Computed Properties
- Exact Mass: 462.21011190g/mol
- Monoisotopic Mass: 462.21011190g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 32
- Rotatable Bond Count: 8
- Complexity: 697
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 175Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 638.4±55.0 °C at 760 mmHg
- Flash Point: 216.1±25.0 °C
- Solubility: Soluble (120 g/l) (25 º C),
- Vapor Pressure: 0.0±4.3 mmHg at 25°C
Valerosidatum Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
Valerosidatum Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN5218-1 mg |
Valerosidate |
29505-31-5 | 1mg |
¥2275.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | V81380-5 mg |
b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,(1S,4aS,6S,7S,7aS)- (9CI) |
29505-31-5 | 5mg |
¥4480.0 | 2021-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | V81380-5mg |
b-D-Glucopyranoside,[1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-1-(3-methyl-1-oxobutoxy)cyclopenta[c]pyran-4-yl]methyl,(1S,4aS,6S,7S,7aS)- (9CI) |
29505-31-5 | 5mg |
¥4480.0 | 2023-09-06 | ||
| TargetMol Chemicals | TN5218-5mg |
Valerosidate |
29505-31-5 | 5mg |
¥ 4040 | 2024-07-19 | ||
| TargetMol Chemicals | TN5218-5 mg |
Valerosidate |
29505-31-5 | 98% | 5mg |
¥ 4,040 | 2023-07-10 | |
| TargetMol Chemicals | TN5218-1 mL * 10 mM (in DMSO) |
Valerosidate |
29505-31-5 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4140 | 2023-09-15 | |
| A2B Chem LLC | AF36262-5mg |
Valerosidate |
29505-31-5 | 96.0% | 5mg |
$719.00 | 2024-04-20 | |
| TargetMol Chemicals | TN5218-1 ml * 10 mm |
Valerosidate |
29505-31-5 | 1 ml * 10 mm |
¥ 4140 | 2024-07-19 |
Valerosidatum Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
29505-31-5 (Valerosidatum) Related Products
- 57420-46-9(Barlerin)
- 18296-45-2(Didrovaltrate)
- 64421-27-8(Cyclopenta[c]pyran-4-carboxylicacid, 1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-7-hydroxy-7-methyl-,methyl ester, (1S,4aS,7S,7aS)-)
- 64421-28-9(Shanzhiside methyl ester)
- 118627-52-4(1H,3H-Pyrano[3,4-c]pyran-1-one, 5-ethenyl-6-(β-D-glucopyranosyloxy)-4,4a,5,6-tetrahydro-3-methoxy-, (3S,4aS,5R,6S)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk